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Compound of Interest

Compound Name:
3-Benzenesulfonylpropylamine

hydrochloride

Cat. No.: B1287049 Get Quote

3-Benzenesulfonylpropylamine Hydrochloride: A
Technical Overview
For Immediate Release

This technical guide provides a comprehensive overview of 3-Benzenesulfonylpropylamine
hydrochloride (CAS No. 98510-51-1), a versatile building block in pharmaceutical and

chemical research. This document is intended for researchers, scientists, and drug

development professionals, offering a consolidated resource on its properties, synthesis, and

potential applications.

Core Compound Properties
3-Benzenesulfonylpropylamine hydrochloride is a white crystalline powder with a molecular

formula of C₉H₁₃NO₂S·HCl and a molecular weight of 235.73 g/mol .[1] It is recognized for its

excellent solubility in water, a characteristic that makes it a highly suitable candidate for various

applications in drug formulation and organic synthesis.[1] The presence of a benzenesulfonyl

group in its structure enhances its reactivity and compatibility with a range of biological

systems.[1]
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Property Value Source

CAS Number 98510-51-1 [1]

Molecular Formula C₉H₁₃NO₂S·HCl [1]

Molecular Weight 235.73 g/mol [1]

Appearance White crystalline powder [1]

Purity ≥ 99% (via HPLC) [1]

Synthesis and Preparation
While a seminal publication detailing the initial discovery and synthesis of 3-
Benzenesulfonylpropylamine hydrochloride could not be identified in the available

literature, a plausible synthetic route can be conceptualized based on established organic

chemistry principles for analogous compounds. A common approach to forming sulfonamides

involves the reaction of a primary amine with a sulfonyl chloride.

A generalized, logical workflow for its preparation would likely involve the following key steps:
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Step 1: Starting Materials

Step 2: Sulfonamide Formation

Step 3: Intermediate Step 4: Amination

Step 5: Free Base Product Step 6: Salt Formation

Step 7: Final Product

3-chloropropylamine hydrochloride

Reaction in the presence of a base
(e.g., triethylamine or pyridine)

in an appropriate solvent (e.g., dichloromethane)

benzenesulfonyl chloride

N-(3-chloropropyl)benzenesulfonamide

Reaction with ammonia
(e.g., in methanolic solution)

Ammonia

3-Benzenesulfonylpropylamine

Treatment with HCl
in a suitable solvent (e.g., ether or isopropanol)

Hydrochloric Acid

3-Benzenesulfonylpropylamine hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Discovery and initial characterization of 3-
Benzenesulfonylpropylamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287049#discovery-and-initial-characterization-of-3-
benzenesulfonylpropylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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